(E)-3-(4-(4-fluorophenyl)piperazin-1-yl)-2-tosylacrylonitrile
Overview
Description
Molecular Structure Analysis
The molecular structure of (E)-3-(4-(4-fluorophenyl)piperazin-1-yl)-2-tosylacrylonitrile consists of a piperazine ring, a tosyl group, and an acrylonitrile moiety. The (E) configuration indicates the double bond geometry. Further characterization can be done using techniques like 1H NMR , 13C NMR , FT-IR , and HRMS .
Scientific Research Applications
- Neuroprotection : The presence of the fluorophenyl group may contribute to neuroprotective effects. Investigating its impact on neuronal health and potential therapeutic applications in neurodegenerative diseases is an active area of research .
- Enzyme Inhibition : The compound’s acrylonitrile group may inhibit specific enzymes. Understanding its selectivity and mechanism of action can aid drug discovery .
- Sensitizers for Photovoltaics : The fluorophenyl group could enhance light absorption. Researchers explore its potential as a sensitizer in dye-sensitized solar cells (DSSCs) or perovskite solar cells .
- Electrochemical Sensors : The acrylonitrile group may enable electrochemical sensing. Investigating its behavior on electrode surfaces can lead to sensitive and selective sensors .
- Drug-Drug Interactions : Investigating potential interactions with other drugs is crucial for patient safety. This compound serves as a model substrate for such studies .
- Toxicity Assessment : Assessing its toxicity profile is essential for safe handling and disposal. Toxicological studies explore its effects on various organisms .
Medicinal Chemistry and Drug Development
Chemical Biology and Target Identification
Materials Science and Organic Electronics
Analytical Chemistry and Sensors
Pharmacokinetics and Metabolism Studies
Environmental Chemistry and Toxicology
Future Directions
properties
IUPAC Name |
(E)-3-[4-(4-fluorophenyl)piperazin-1-yl]-2-(4-methylphenyl)sulfonylprop-2-enenitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FN3O2S/c1-16-2-8-19(9-3-16)27(25,26)20(14-22)15-23-10-12-24(13-11-23)18-6-4-17(21)5-7-18/h2-9,15H,10-13H2,1H3/b20-15+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDPUBXUSFFVKBS-HMMYKYKNSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C(=CN2CCN(CC2)C3=CC=C(C=C3)F)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)/C(=C/N2CCN(CC2)C3=CC=C(C=C3)F)/C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FN3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-3-(4-(4-fluorophenyl)piperazin-1-yl)-2-tosylacrylonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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